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Compound of Interest

Compound Name: 5,5-dimethyltetrahydrofuran-3-ol

Cat. No.: B1294789 Get Quote

An In-Depth Technical Guide to the Safety Profile of 5,5-dimethyltetrahydrofuran-3-ol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety

information for 5,5-dimethyltetrahydrofuran-3-ol (CAS No. 29848-46-2). It is intended for

informational purposes for a scientific audience. A complete Safety Data Sheet (SDS) with

quantitative toxicological data for this specific compound was not publicly available at the time

of writing. Therefore, this guide has been compiled from general safety classifications, data on

structurally related compounds, and standardized experimental protocols. All information

regarding handling and safety should be supplemented with a formal risk assessment by

qualified personnel.

Chemical Identification and Physical Properties
5,5-dimethyltetrahydrofuran-3-ol is a heterocyclic organic compound. Detailed physical and

chemical properties are essential for its safe handling and use in experimental settings.
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Property Value

Chemical Name 5,5-dimethyltetrahydrofuran-3-ol

CAS Number 29848-46-2

Molecular Formula C₆H₁₂O₂

Molecular Weight 116.16 g/mol

Appearance Not available

Odor Not available

Boiling Point Not available

Melting Point Not available

Flash Point Not available

Solubility Not available

Hazard Identification and GHS Classification
Based on available information, 5,5-dimethyltetrahydrofuran-3-ol is classified with the

following hazards according to the Globally Harmonized System of Classification and Labelling

of Chemicals (GHS).

GHS Pictograms:

alt text

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information
Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal

concentration) for 5,5-dimethyltetrahydrofuran-3-ol are not readily available. However,

information on the parent compound, furan, and its derivatives can provide some insight into

potential toxicological concerns. Furan is classified as a possible human carcinogen (Group

2B) by the International Agency for Research on Cancer (IARC).[1] Some furan-containing

compounds have demonstrated hepatotoxicity in animal studies due to the formation of

reactive metabolites.[2]
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Toxicological Endpoint Data for 5,5-dimethyltetrahydrofuran-3-ol

Acute Oral Toxicity Not available

Acute Dermal Toxicity Not available

Acute Inhalation Toxicity Not available

Skin Corrosion/Irritation Causes skin irritation (H315)

Eye Damage/Irritation Causes serious eye irritation (H319)

Respiratory Sensitization Not available

Skin Sensitization Not available

Germ Cell Mutagenicity Not available

Carcinogenicity Not available

Reproductive Toxicity Not available

STOT-Single Exposure May cause respiratory irritation (H335)

STOT-Repeated Exposure Not available

Aspiration Hazard Not available

Experimental Protocols for Hazard Assessment
The following are summaries of standardized OECD guidelines for the types of toxicological

testing that would be performed to generate the data for a complete safety profile.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test provides information on health hazards likely to arise from a dermal application of the

substance.[3][4]

Principle: A single dose of the test substance is applied to a small area of the skin

(approximately 6 cm²) of an albino rabbit.[3] Untreated skin serves as a control. The

exposure period is typically 4 hours.[3]
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Methodology:

Healthy young adult albino rabbits are used.

The substance (0.5 mL for liquids or 0.5 g for solids) is applied to the test site and covered

with a gauze patch.[3]

Observations for erythema and edema are made at 60 minutes, 24, 48, and 72 hours after

patch removal.[5][6]

The observation period can extend up to 14 days to assess the reversibility of the effects.

[3][5]

Evaluation: Dermal irritation scores are evaluated based on the severity and nature of the

lesions and their reversibility.[3][4]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to cause irritation or serious eye damage.[7]

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of

an albino rabbit, with the other eye serving as a control.[8]

Methodology:

Healthy adult albino rabbits with no pre-existing eye irritation are used.[7]

The test substance is applied in a single dose.[8] The eyes are not washed for 24 hours

after application.[7]

The eyes are examined at 1, 24, 48, and 72 hours after application.[8]

Observations can continue for up to 21 days to determine the reversibility of any effects.[7]

Evaluation: The degree of eye irritation is scored based on lesions of the conjunctiva,

cornea, and iris.[9]
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Acute Inhalation Toxicity (Based on OECD Guideline
403)
This test provides information on health hazards from short-term exposure to a substance via

inhalation.[10][11][12]

Principle: The test guideline describes two methods: a traditional LC50 protocol and a

Concentration x Time (C x t) protocol.[10][13] The preferred species for testing is the rat.[10]

Methodology:

In the traditional protocol, groups of animals (usually 10 per concentration) are exposed to

at least three concentrations for a predetermined duration, typically 4 hours.[10]

In the C x t protocol, animals (usually 2 per interval) are exposed to a series of

concentrations over multiple time durations.[10]

Animals are observed for at least 14 days.[10]

Observations include daily detailed observations, weighing, and a gross necropsy at the

end of the study.[10]

Evaluation: The study is used to estimate the median lethal concentration (LC50) and to

identify non-lethal threshold concentrations.[10]

Visualized Workflows
As no specific signaling pathways for 5,5-dimethyltetrahydrofuran-3-ol have been identified,

the following diagrams illustrate a general workflow for toxicological assessment and a

decision-making process for handling chemical compounds in a research setting.
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General Toxicological Assessment Workflow

Compound Identification
(5,5-dimethyltetrahydrofuran-3-ol)

Literature Review &
Existing Data Analysis

In Silico / QSAR Prediction

In Vitro Testing
(e.g., Ames test, cytotoxicity)

In Vivo Testing (if necessary)
- Acute Toxicity (Oral, Dermal, Inhalation)

- Irritation (Skin, Eye)
- Sensitization

If data is insufficient

Hazard Classification (GHS)

Risk Assessment

Click to download full resolution via product page

Caption: A generalized workflow for the toxicological assessment of a chemical compound.
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Handling and PPE Decision Tree

Handling Required?

Is Hazard Data Available?

Assume Hazardous
- Use full PPE

- Work in fume hood

No

Review SDS for
Specific Hazards

Yes

Proceed with Caution

Select PPE based on
SDS recommendations

(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: A decision tree for selecting appropriate personal protective equipment (PPE) when

handling chemicals.

Handling and Storage
Given the hazard classifications, the following handling and storage procedures are

recommended:

Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear compatible chemical-resistant gloves.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from heat, sparks, and open flames.

Conclusion
While a complete safety data sheet for 5,5-dimethyltetrahydrofuran-3-ol is not publicly

available, the existing GHS classification indicates that it should be handled with care,

particularly concerning skin, eye, and respiratory irritation. Researchers and drug development

professionals should treat this compound as potentially hazardous and implement stringent

safety protocols, including the use of appropriate personal protective equipment and

engineering controls. The toxicological profile of related furan compounds suggests that further

investigation into potential long-term effects may be warranted. The experimental protocols

outlined in this guide are based on internationally recognized OECD guidelines and provide a

framework for generating the necessary data for a comprehensive risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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